Cas no 106784-36-5 (1,1'-Decamethylenebis[3-phenylquinuclidiniumbromide] (7CI))

• Product Name: 1,1'-Decamethylenebis[3-phenylquinuclidiniumbromide] (7CI)
• CAS No: 106784-36-5
• MF: C₃₆H₅₄Br₂N₂
• MW: 674.635368824005
• CID: 203638
• PubChem ID: 3065099
• Update Time: 2025-04-19

1,1'-Decamethylenebis[3-phenylquinuclidiniumbromide] (7CI) Chemical and Physical Properties

Names and Identifiers

• 1,1'-Decamethylenebis[3-phenylquinuclidiniumbromide] (7CI)
• 3-phenyl-1-[10-(3-phenyl-1-azoniabicyclo[2.2.2]octan-1-yl)decyl]-1-azoniabicyclo[2.2.2]octane,dibromide
• 1,1'-(Decane-1,10-diyl)bis(3-phenyl-1-azabicyclo[2.2.2]octan-1-ium) dibromide
• Quinuclidinium, 1,1'-decamethylenebis(3-phenyl-, dibromide
• 1,1'-Decamethylenebis(3-phenylquinuclidinium bromide)
• DTXSID20910112
• 106784-36-5

• Inchi： 1S/C36H54N2.2BrH/c1(3-5-13-23-37-25-19-33(20-26-37)35(29-37)31-15-9-7-10-16-31)2-4-6-14-24-38-27-21-34(22-28-38)36(30-38)32-17-11-8-12-18-32;;/h7-12,15-18,33-36H,1-6,13-14,19-30H2;2*1H/q+2;;/p-2
• InChI Key： NMVOUKZATRYVFY-UHFFFAOYSA-L
• SMILES： [Br-].[Br-].[N+]12(CCCCCCCCCC[N+]34CCC(CC3)C(C3C=CC=CC=3)C4)CCC(CC1)C(C1C=CC=CC=1)C2

Computed Properties

• Exact Mass: 617.8428
• Monoisotopic Mass: 672.265375
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 40
• Rotatable Bond Count: 13
• Complexity: 628
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 0
• LogP: 2.08120